5-Thiazolecarboxamide, 2-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)-N-(5-methylhexyl)-, monohydrochloride
Cat. No. B1680067
M. Wt: 408 g/mol
InChI Key: QDGJCRPHROQHLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04089865
Procedure details
This example illustrates methods of preparing hydrochloride addition salts of the invention. In this example 1 g. of 1-t-butylamino-3-(5-5'-methylhexylaminocarbonylthiazol-2-oxy)-2-propanol is dissolved in 10 ml. of ethyl ether at 20° C. A stream of gaseous anhydrous hydrogen chloride is passed over the surface of the solution until the supernatent liquid becomes colorless. The resulting precipitate is collected by filtration, washed with ethyl ether and then crystallized from methanol, containing 1% water and 1% acetone, affording crystalline 1-t-butylamino-3-(5-5'methylhexylaminocarbonylthiazol-2-oxy)-2-propanol hydrochloride.
Name
1-t-butylamino-3-(5-5'-methylhexylaminocarbonylthiazol-2-oxy)-2-propanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[ClH:1].[C:2]([NH:6][CH2:7][CH:8]([OH:26])[CH2:9][O:10][C:11]1[S:12][C:13]([C:16]([NH:18][CH2:19][CH2:20][CH2:21][CH2:22][CH:23]([CH3:25])[CH3:24])=[O:17])=[CH:14][N:15]=1)([CH3:5])([CH3:4])[CH3:3]>C(OCC)C>[ClH:1].[C:2]([NH:6][CH2:7][CH:8]([OH:26])[CH2:9][O:10][C:11]1[S:12][C:13]([C:16]([NH:18][CH2:19][CH2:20][CH2:21][CH2:22][CH:23]([CH3:24])[CH3:25])=[O:17])=[CH:14][N:15]=1)([CH3:5])([CH3:4])[CH3:3] |f:3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
Cl
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Step Two
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Name
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1-t-butylamino-3-(5-5'-methylhexylaminocarbonylthiazol-2-oxy)-2-propanol
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(C)(C)(C)NCC(COC=1SC(=CN1)C(=O)NCCCCC(C)C)O
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Step Three
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
Cl
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
solvent
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Smiles
|
C(C)OCC
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Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 20° C
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate is collected by filtration
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WASH
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Type
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WASH
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|
Details
|
washed with ethyl ether
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CUSTOM
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Type
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CUSTOM
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|
Details
|
crystallized from methanol
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ADDITION
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Type
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ADDITION
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Details
|
containing 1% water and 1% acetone
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cl.C(C)(C)(C)NCC(COC=1SC(=CN1)C(=O)NCCCCC(C)C)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
